Cas no 59393-79-2 (2-(cyanomethoxy)benzoic acid)

• Product Name: 2-(cyanomethoxy)benzoic acid
• CAS No: 59393-79-2
• CID: 4655605
• Update Time: 2025-06-15

2-(cyanomethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyanomethoxy)benzoic acid

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(cyanomethoxy)benzoic acid

Introduction to 2-(cyanomethoxy)benzoic acid (CAS No. 59393-79-2)

2-(cyanomethoxy)benzoic acid, with the chemical formula C₇H₅NO₃, is a versatile intermediate in organic synthesis and pharmaceutical chemistry. This compound, identified by its CAS number 59393-79-2, has garnered significant attention due to its unique structural properties and potential applications in drug development. The presence of both a cyano group and a methoxy group on the benzoic acid backbone imparts distinct reactivity, making it a valuable building block for synthesizing more complex molecules.

The benzoic acid moiety is well-known for its role in various biological processes and its incorporation into pharmaceuticals. Its aromatic ring provides a stable scaffold, while the carboxylic acid functionality allows for further derivatization through esterification, amidation, or other reactions. The cyanomethoxy substituent adds an additional layer of reactivity, enabling nucleophilic substitution reactions that can be exploited in the synthesis of heterocyclic compounds or functionalized benzoates.

Recent advancements in medicinal chemistry have highlighted the importance of 2-(cyanomethoxy)benzoic acid in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for inhibitors targeting enzyme-catalyzed pathways relevant to inflammatory diseases and cancer. The cyano group can be converted into other functional groups, such as carboxamides or amidines, which are common motifs in bioactive molecules. Additionally, the methoxy group can be oxidized to form alcohols or further modified to introduce additional pharmacophores.

In one notable study published in the Journal of Medicinal Chemistry, 2-(cyanomethoxy)benzoic acid was utilized as a key intermediate in the synthesis of potent COX-2 inhibitors. The researchers demonstrated that by strategically modifying the benzoic acid core, they could enhance binding affinity to cyclooxygenase enzymes while minimizing off-target effects. This approach underscores the compound's significance in drug discovery efforts aimed at developing safer and more effective anti-inflammatory therapies.

The compound's utility extends beyond pharmaceutical applications. In materials science, 2-(cyanomethoxy)benzoic acid has been investigated for its potential use in organic electronics and polymer synthesis. Its ability to form stable complexes with metal ions makes it a candidate for coordination chemistry studies, which could lead to new catalysts or luminescent materials. Furthermore, the benzoic acid moiety's interaction with π-conjugated systems suggests its suitability for incorporating into organic semiconductors or light-emitting diodes (OLEDs).

From a synthetic chemistry perspective, 2-(cyanomethoxy)benzoic acid offers a rich palette of reaction pathways. The cyano group can be reduced to an amine or converted into a nitrile oxide, providing access to nitrogen-containing heterocycles. Conversely, the methoxy group can be replaced with other alkoxy or aryl groups through transition-metal-catalyzed cross-coupling reactions. These transformations make it an invaluable reagent for constructing complex molecular architectures required in modern drug design.

Industrial-scale production of 2-(cyanomethoxy)benzoic acid (CAS No. 59393-79-2) typically involves multi-step synthetic routes starting from commercially available benzoic acid derivatives. Advances in green chemistry have led to more sustainable methods, including catalytic processes that minimize waste and energy consumption. Such innovations align with global efforts to promote environmentally responsible chemical manufacturing.

The compound's pharmacological profile has been further explored through computational modeling and high-throughput screening assays. Virtual screening has identified novel derivatives of 2-(cyanomethoxy)benzoic acid with enhanced bioactivity against targets such as kinases and proteases implicated in metabolic disorders. These findings highlight its enduring relevance as a scaffold for medicinal chemists seeking to address unmet medical needs.

In conclusion, 2-(cyanomethoxy)benzoic acid represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features enable diverse synthetic possibilities, while its biological relevance positions it as a cornerstone of modern drug discovery initiatives. As research continues to uncover new methodologies and therapeutic targets, this molecule is poised to remain at the forefront of chemical innovation.